Cas no 85386-98-7 (1-(3-Iodopyridin-2-yl)piperazine)

• Product Name: 1-(3-Iodopyridin-2-yl)piperazine
• CAS No: 85386-98-7
• MF: C₉H₁₂IN₃
• MW: 289.116153717041
• MDL: MFCD04039872
• CID: 90914
• PubChem ID: 11500225
• Update Time: 2025-11-01

1-(3-Iodopyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Iodopyridin-2-yl)piperazine
• 1-(3-Iodo-2-pyridyl)piperazine
• 1-(3-Iodo-pyridin-2-yl)-piperazine
• 1-(3-Iodo-2-pyridinyl)piperazine (ACI)
• C9H12IN3
• YEMFQTAXPFSLAE-UHFFFAOYSA-N
• AB17424
• BDBM50027023
• SCHEMBL612191
• MFCD04039872
• DB-027259
• DTXSID20467651
• 1-(3-Iodopyridin-2-yl)-piperazine
• CHEMBL295764
• 85386-98-7
• AC-6156
• AKOS015853966

• MDL： MFCD04039872
• Inchi： 1S/C9H12IN3/c10-8-2-1-3-12-9(8)13-6-4-11-5-7-13/h1-3,11H,4-7H2
• InChI Key： YEMFQTAXPFSLAE-UHFFFAOYSA-N
• SMILES： IC1C(N2CCNCC2)=NC=CC=1

Computed Properties

• Exact Mass: 289.00800
• Monoisotopic Mass: 289.00759
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 28.2

Experimental Properties

• Color/Form: With white powder
• Density: 1.671
• Melting Point: 63.1-67.8°C
• Boiling Point: 378.683 °C at 760 mmHg
• Flash Point: 378.683 °C at 760 mmHg
• PSA: 28.16000
• LogP: 1.48960
• Solubility: Not determined
• Sensitiveness: Moisture & Light Sensitive

1-(3-Iodopyridin-2-yl)piperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(3-Iodopyridin-2-yl)piperazine

Professional Introduction to 1-(3-Iodopyridin-2-yl)piperazine (CAS No. 85386-98-7)

1-(3-Iodopyridin-2-yl)piperazine, with the chemical formula C₆H₈IN₂, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of an iodine atom at the 3-position of the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The compound's molecular structure, featuring a piperazine ring linked to a pyridine moiety substituted with an iodine atom, contributes to its unique chemical properties. Piperazine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them promising candidates for developing new drugs. The iodine substituent further increases the compound's utility in cross-coupling reactions, such as Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis.

In recent years, there has been growing interest in 1-(3-Iodopyridin-2-yl)piperazine due to its potential applications in medicinal chemistry. Researchers have explored its use as a building block for more complex molecules with enhanced pharmacological properties. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer. The compound's ability to serve as a precursor for these inhibitors is attributed to its reactive iodine moiety, which facilitates the introduction of diverse functional groups.

One of the most compelling aspects of 1-(3-Iodopyridin-2-yl)piperazine is its versatility in drug design. The piperazine ring itself is a well-known pharmacophore that can modulate the activity of multiple targets. When combined with a pyridine ring bearing an iodine atom, the compound gains additional reactivity that allows for further functionalization. This dual functionality makes it an attractive candidate for developing novel therapeutic agents that can address complex diseases.

Recent advancements in synthetic methodologies have further highlighted the importance of 1-(3-Iodopyridin-2-yl)piperazine. Techniques such as transition-metal-catalyzed reactions have enabled the efficient construction of complex molecular architectures from this compound. For example, palladium-catalyzed cross-coupling reactions have been used to incorporate various heterocycles into the piperazine core, leading to compounds with improved biological activity. These developments underscore the compound's significance as a key intermediate in drug discovery.

The biological activity of 1-(3-Iodopyridin-2-yl)piperazine has been extensively studied in various preclinical models. Research has shown that this compound exhibits inhibitory effects on several enzymes and receptors relevant to human health. Notably, it has been found to interact with tyrosine kinases, which are overexpressed in many cancer cells. By inhibiting these kinases, the compound can disrupt signaling pathways that promote tumor growth and proliferation.

In addition to its anti-cancer potential, 1-(3-Iodopyridin-2-yl)piperazine has shown promise in treating other diseases as well. Studies have indicated its efficacy in modulating neurotransmitter receptors, which could make it useful for addressing neurological disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential for central nervous system disorders.

The synthesis of 1-(3-Iodopyridin-2-yl)piperazine is another area where significant progress has been made. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize yield. These methods often involve multi-step sequences that include halogenation and coupling reactions. The optimization of these synthetic pathways has made it possible to produce large quantities of the compound for both research and industrial applications.

The future prospects of 1-(3-Iodopyridin-2-yl)piperazine are promising, with ongoing research exploring new applications and improving existing ones. As our understanding of biological systems continues to grow, so does the demand for innovative compounds like this one. The combination of its structural versatility and biological activity makes it a valuable asset in the pharmaceutical industry.

In conclusion, 1-(3-Iodopyridin-2-yl)piperazine (CAS No. 85386-98-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structure and reactivity make it an indispensable tool for synthesizing complex molecules with therapeutic applications. As research progresses, we can expect to see even more innovative uses for this compound, further solidifying its role as a cornerstone of modern medicinal chemistry.